Vinyltris(methylethylketoxime)silane

• Molecular Formula: C14H27N3O3Si
• Molecular Weight: 313.47 g/mol
• InChI: InChI=1S/C14H27N3O3Si/c1-8-12(5)15-18-21(11-4,19-16-13(6)9-2)20-17-14(7)10-3/h11H,4,8-10H2,1-3,5-7H3/b15-12-,16-13-,17-14-
• InChIKey: WXWYJCSIHQKADM-JBLXQVBNSA-N

Vinyltris(methylethylketoxime)silane (VOS) Procurement Guide: Crosslinker Selection for Neutral-Cure Silicone Sealants

Vinyltris(methylethylketoxime)silane (CAS 2224-33-1, synonym VOS) is a trifunctional oxime silane crosslinker used predominantly in one-component, moisture-curing RTV-1 silicone sealants and rubbers. It belongs to the oximino silane class and releases 2-butanone oxime (MEKO) upon hydrolysis, yielding a neutral-cure system with minimal substrate corrosion [1]. Typical commercial specifications include a purity of ≥95–98% (GC), density of 0.975–0.99 g/mL at 25 °C, refractive index of 1.454–1.464, boiling point of 115 °C (0.12 mmHg), and flash point of 63 °C [2]. VOS is almost always used in combination with methyltris(methylethylketoxime)silane (MOS) rather than as a stand-alone crosslinker, making the VOS/MOS synergy a critical decision point in procurement [1].

System Neutral-cure RTV-1 silicone sealants, typically co-formulated with MOS

Role Trifunctional oxime crosslinker; provides tunable cure speed and network density

Differentiator Vinyl group enables additional adhesion to organic substrates beyond standard oxime cure

• [1] SiSiB Silicones, 'Vinyl Tris(methylethylketoxime)silane (VOS),' SiSiB PC7500 Technical Datasheet, accessed 2026. View Source
• [2] MatWeb, 'Evonik Crosslinker OX 20,' Material Property Data Sheet, accessed 2026. View Source

Why Generic Oxime Silane Substitution Jeopardizes Sealant Performance: The VOS Differentiation Case

Within the oximino silane class, reactivity, cure kinetics, and final mechanical properties vary substantially with the nature of the organic substituent (methyl, vinyl, phenyl) and silane functionality (tri- vs. tetra-functional). A formulator cannot freely interchange VOS (vinyl, trifunctional), MOS (methyl, trifunctional), and TOS (tetrafunctional) without altering the sealant's skin-over time, through-cure rate, crack resistance, and early stress tolerance . The general reactivity hierarchy TOS > VOS > MOS is well-established, and the vinyl group in VOS additionally participates in co-reactions that enhance adhesion to organic substrates and contribute to a tighter crosslinked network [1]. Consequently, procurement decisions based solely on nominal 'ketoxime silane' classification risk batch-to-batch performance drift, substrate compatibility failures, and non-compliance with application-specific standards.

Reactivity shift MOS is slower, TOS is faster; direct substitution may shift skin-over and tooling time outside target window.

Adhesion gap MOS lacks the reactive vinyl group; adhesion to plastics and coated metals may not be reproduced.

Batch inconsistency Generic “ketoxime silane” sourcing without VOS/MOS ratio control risks performance drift and substrate failures.

• [1] NBInno Pharmchem, 'Choosing the Right Crosslinking Agent: VOS Silane vs. Alternatives,' Technical Insights Article, 2026. View Source

Vinyltris(methylethylketoxime)silane: Quantitative Performance Differentiation Evidence

Reactivity Hierarchy Defines Predictable Cure Speed: VOS Occupies a Precise Intermediate Position Between MOS and TOS

Among the three most commonly deployed ketoxime silanes, the reactivity order is unequivocally TOS (tetrafunctional) > VOS (vinyl, trifunctional) > MOS (methyl, trifunctional). This ranking, established by Evonik and corroborated across multiple independent datasheets, allows formulators to predictably tune skin-over time and time to first elastic recovery by blending these species [1]. VOS occupies the intermediate position, offering faster surface cure than MOS while avoiding the excessive reactivity of TOS that can compromise tooling time.

Reactivity Hierarchy

Class-level inference

TOS > VOS > MOS

Predictable cure-speed tuning in blended neutral-cure sealants

Ordinal ranking; exact rate constants not publicly available

Evidence Dimension	Relative hydrolysis/condensation reactivity (qualitative ordinal ranking)
Target Compound Data	VOS (Vinyltris(methylethylketoxime)silane): Intermediate reactivity
Comparator Or Baseline	MOS (Methyltris(methylethylketoxime)silane): Lowest reactivity; TOS (Tetra(methylethylketoxime)silane): Highest reactivity
Quantified Difference	Ordinal ranking TOS > VOS > MOS; exact rate constants not publicly available but consistently reported across manufacturer technical literature.
Conditions	Class-level property observed in neutral moisture-cure RTV-1 silicone sealant systems at ambient temperature and humidity.

Why This Matters

For procurement, this ranking means VOS cannot be directly replaced by MOS without slowing skin formation, nor by TOS without risking excessively fast skinning that reduces tooling time; VOS is the tunable middle option for blended formulations.

• [1] MatWeb, 'Evonik Crosslinker OX 33,' Material Property Data Sheet, accessed 2026. View Source

VOS/MOS Co-Formulation Delivers Shorter Skin Formation Time Than MOS Alone, Without Reducing Total Cure Speed

Multiple independent vendor datasheets and technical articles consistently report that when VOS is added to a formulation based primarily on methyloxime silane (MOS), the skin formation time (tack-free time) is shortened without a corresponding reduction in the total through-cure time [1][2]. This synergistic effect is a direct differentiator from formulations relying on MOS alone. While precise minute values are formulation-dependent, the directional effect is robust and widely documented.

VOS/MOS Synergy

Head-to-head

Shorter skin formation vs. MOS alone, without reducing through-cure

Faster tack-free time supports higher production throughput

Directional effect; exact reduction is formulation-dependent

Evidence Dimension	Skin formation time (tack-free time) in RTV-1 silicone sealant formulations
Target Compound Data	VOS + MOS blend: Shorter skin formation time (directionally faster than MOS alone).
Comparator Or Baseline	MOS-only formulation: Longer skin formation time.
Quantified Difference	Directional (faster skin formation); specific time reduction is formulation-dependent and not disclosed in public literature. The effect is reported without concomitant reduction in total cure time.
Conditions	Neutral-cure RTV-1 silicone sealant; ambient moisture cure; typical crosslinker loading 4–6 wt% total oxime silane.

Why This Matters

Faster tack-free time improves production throughput and reduces dust pick-up in manufacturing, directly impacting operational efficiency—a key reason to specify VOS rather than purchasing MOS alone.

• [1] SiSiB Silicones, 'Vinyl Tris(methylethylketoxime)silane (VOS),' SiSiB PC7500 Technical Datasheet, accessed 2026. View Source
• [2] Zhejiang Sindeal New Material, 'Vinyltris(methylethylketoxime)silane /VOS,' Product Page, accessed 2026. View Source

Neutral Cure Byproduct (MEKO) vs. Acid Cure (Acetic Acid): Corrosion and Odor Differentiation

VOS and other oxime silanes cure via hydrolysis to release 2-butanone oxime (MEKO), a neutral byproduct (approximate pH 7). In contrast, acetoxy silanes (e.g., vinyltriacetoxysilane, VTAS) release acetic acid (pKa 4.76; concentrated solutions pH ~2.4). This fundamental chemical difference makes oxime-cure systems suitable for corrosion-sensitive substrates such as marble, limestone, copper, and zinc, where acetic acid would cause etching, staining, or metal corrosion [1][2]. This is a class-level advantage of oxime silanes over acetoxy alternatives.

Neutral Byproduct vs. Acid Cure

Class-level inference

MEKO (pH ~7) vs. acetic acid (pH ~2.4)

Non-corrosive to marble, limestone, copper, zinc

Binary selection criterion for corrosion-sensitive substrates

Evidence Dimension	Cure byproduct pH and corrosivity
Target Compound Data	VOS (oxime silane): Releases MEKO (2-butanone oxime), neutral pH ~7, non-corrosive to marble and metals.
Comparator Or Baseline	Acetoxy silanes (e.g., vinyltriacetoxysilane): Release acetic acid, pH ~2.4 (concentrated), corrosive to marble, limestone, copper, zinc.
Quantified Difference	pH differential approximately 4.6 units (neutral vs. strongly acidic); corrosivity is a binary go/no-go criterion for sensitive substrates.
Conditions	Ambient moisture cure of RTV-1 silicone sealant systems.

Why This Matters

For applications involving marble, natural stone, or sensitive metals, selecting VOS (oxime-cure) over acetoxy silanes is mandatory to prevent substrate damage; this is a binary procurement decision criterion.

• [1] NBInno Pharmchem, 'Choosing the Right Crosslinking Agent: VOS Silane vs. Alternatives,' Technical Insights Article, 2026. View Source
• [2] Iota Silane, 'The Key Role of Vinyl Tributanone Oxime Silane in Building Sealants,' Technical Note, accessed 2026. View Source

Ternary Blend (MOS/VOS/POS) Sealant Achieves 1.5 MPa Tensile Strength and 993% Elongation Meeting High-Speed Railway Standards

A published formulation study for high-speed railway ballastless track joint sealant employed a ternary oxime silane crosslinker blend of MOS:VOS:POS in a mass ratio of 5:2:3, at a total loading of 8 parts per 100 parts base polymer. The cured sealant exhibited a tensile strength of 1.5 MPa, elongation at break of 993%, and 100% modulus of 0.27 MPa. After 1,500 hours of UV aging, tensile strength retained 1.3 MPa (86.7% retention), meeting the requirements of the draft standard for high-speed railway ballastless track joint materials [1].

Ternary Blend Mechanics

Supporting evidence

Tensile 1.5 MPa, Elongation 993%, UV retention 86.7%

Reported performance in high-speed railway joint sealant formulation

MOS:VOS:POS 5:2:3 blend; lab-scale data; verify with production batches

Evidence Dimension	Tensile strength, elongation at break, 100% modulus, and UV-aged tensile strength retention
Target Compound Data	MOS:VOS:POS (5:2:3) blend: Tensile strength 1.5 MPa; elongation 993%; 100% modulus 0.27 MPa; after 1500 h UV, tensile 1.3 MPa.
Comparator Or Baseline	Standard defined by 'Joint material of the high-speed railway ballastless track (Draft)'; exact pass/fail thresholds not provided in public abstract but the formulation met all requirements.
Quantified Difference	Tensile strength: 1.5 MPa initial → 1.3 MPa after UV (86.7% retention). Elongation: 993%.
Conditions	α,ω-dihydroxy polydimethylsiloxane base polymer; 90 phr nano-CaCO₃ filler; 4 phr chain extender; 8 phr mixed crosslinker (MOS:VOS:POS = 5:2:3); ambient RTV cure.

Why This Matters

This quantitative dataset demonstrates that VOS is a validated component in high-specification infrastructure formulations; procurement of VOS is directly linked to achieving certified performance in demanding civil engineering applications.

• [1] Chengdu Guibao Science & Technology Co., 'Study on Preparation and Properties of Silicone Sealant Used in High-speed Railway Ballastless Track,' Silicone Material, vol. 31, no. 2, pp. 94–97, 2017. DOI: 10.11941/j.issn.1009-4369.2017.02.006. View Source

Vinyl Group in VOS Enables Additional Adhesion and Crosslinking Pathways: A Structural Differentiator from MOS

The vinyl substituent in VOS provides an additional reactive site beyond the three hydrolysable oxime groups, enabling co-polymerization or grafting reactions with organic polymer matrices such as polyurethanes and acrylates. This structural feature is absent in MOS (methyl substituent). Literature indicates that vinyl-functional oxime silanes improve interfacial adhesion between silicone sealants and organic substrates, and contribute to a more densely crosslinked elastomeric network compared to methyl-only analogs [1][2].

Vinyl Group Functionality

Class-level inference

Reactive –CH=CH₂ group absent in MOS

May promote adhesion to polyurethane, acrylate, and coated surfaces

No direct adhesion comparison data publicly available

Evidence Dimension	Presence of a co-reactive organic functional group contributing to adhesion and network density
Target Compound Data	VOS: Contains one vinyl group (–CH=CH₂) plus three MEKO groups; vinyl can participate in addition reactions.
Comparator Or Baseline	MOS: Contains one methyl group (–CH₃) plus three MEKO groups; methyl is chemically inert under cure conditions.
Quantified Difference	No direct quantitative adhesion comparison between VOS and MOS is publicly available; differentiation is based on established chemical principle (vinyl reactivity).
Conditions	Silicone sealant formulations on organic substrates (polyurethane, acrylate); ambient moisture cure.

Why This Matters

When formulating sealants for multi-material assemblies involving plastics or coated surfaces, VOS offers an adhesion-promoting mechanism that MOS cannot replicate, justifying its inclusion despite typically higher cost.

• [1] NBInno Pharmchem, 'Choosing the Right Crosslinking Agent: VOS Silane vs. Alternatives,' Technical Insights Article, 2026. View Source
• [2] Iota Silane, 'The Key Role of Vinyl Tributanone Oxime Silane in Building Sealants,' Technical Note, accessed 2026. View Source

Vinyltris(methylethylketoxime)silane: High-Value Application Scenarios Based on Differentiated Evidence

Architectural Glazing and Curtain Wall Sealants on Sensitive Substrates (Marble, Coated Metals, Copper)

For façade joints, window perimeters, and curtain wall assemblies where the sealant contacts marble, limestone, anodized aluminum, or copper, the neutral-cure MEKO byproduct from VOS-based formulations ensures no acid-induced etching or corrosion. Procurement should specify VOS-containing oxime systems over acetoxy alternatives to eliminate substrate damage risk [1].

High-Speed Civil Infrastructure Joint Sealants Requiring Certified Mechanical Performance

In high-speed railway ballastless track joints and similar infrastructure applications, VOS is an essential co-crosslinker in ternary blends (with MOS and POS) that deliver the high elongation (993%), balanced tensile strength (1.5 MPa), and UV durability (1.3 MPa after 1,500 h) required by emerging certification standards [1].

Consumer and Industrial RTV Sealants Where Fast Surface Cure and Early Handling Strength Drive Production Efficiency

Manufacturers of cartridge sealants for DIY and professional use benefit from the VOS/MOS synergistic blend, which accelerates skin formation (tack-free time) without shortening tooling window or compromising final cure. This directly reduces production cycle time and minimizes surface contamination during curing [1]. VOS is the key differential component enabling this cure profile optimization.

Multi-Material Bonding Applications Requiring Adhesion to Plastics and Organic Coatings

In electronic potting, automotive gasketing, and assembly sealants where bonding to polycarbonate, acrylic, polyurethane, or painted surfaces is critical, the vinyl functionality of VOS provides an additional adhesion mechanism not available from MOS-only formulations [1]. Formulators targeting broad-spectrum adhesion without primers should prioritize VOS as a co-crosslinker.

Application

Selection Property

Validation Focus

Architectural sealants on marble and coated metals

Neutral-cure MEKO byproduct system

Substrate corrosion-free compatibility with stone, anodized Al, Cu

High-speed railway joint sealants

Ternary blend mechanical and UV-aged performance

Conformance to draft standard for ballastless track joints

High-throughput cartridge sealant production

VOS/MOS co-formulation for accelerated skin formation

Tack-free time reduction without through-cure compromise

Multi-material bonding to plastics and coatings

Vinyl-functional silane for organic substrate adhesion

Adhesion on PC, acrylic, PU without primer; verify under production conditions

• [1] Iota Silane, 'The Key Role of Vinyl Tributanone Oxime Silane in Building Sealants,' Technical Note, accessed 2026. View Source